DPyPE

• Molecular Formula: C45H90NO8P
• Molecular Weight: 804.2 g/mol
• InChI: InChI=1S/C45H90NO8P/c1-35(2)17-11-19-37(5)21-13-23-39(7)25-15-27-41(9)31-44(47)51-33-43(34-53-55(49,50)52-30-29-46)54-45(48)32-42(10)28-16-26-40(8)24-14-22-38(6)20-12-18-36(3)4/h35-43H,11-34,46H2,1-10H3,(H,49,50)/t37?,38?,39?,40?,41?,42?,43-/m1/s1
• InChIKey: XLPHMKQBBCKEFO-DHYROEPTSA-N

DPyPE for Gene Delivery and Membrane Models

DPyPE (1,2-Diphytanoyl-sn-glycero-3-phosphoethanolamine) is a synthetic, neutral phosphatidylethanolamine (PE) lipid distinguished by its unique polyisoprene (phytanoyl) alkyl chains . This branched, saturated architecture imparts high chemical stability, low permeability, and a propensity to form highly stable, tightly packed lipid bilayers. It serves as a fusogenic helper lipid in cationic liposomal formulations, most notably as the co-lipid in Vaxfectin® , and is widely employed in research for enhancing gene delivery and membrane biophysics studies .

Helper Lipid

Neutral PE co-lipid for liposomal gene delivery and membrane fusion studies.

Architecture

Branched-chain diphytanoyl structure provides fluid bilayer without discrete phase transition.

Research Context

Reported as adjuvant component in Vaxfectin formulation for vaccine research applications.

DPyPE vs. DOPE and DPPE

While many phosphatidylethanolamine (PE) lipids (e.g., DPPE, DOPE) can serve as helper lipids in gene delivery, their performance is highly dependent on their acyl chain structure. The unique branched polyisoprene chains of DPyPE confer distinct biophysical properties that directly impact transfection efficiency and liposomal stability. Direct comparative studies demonstrate that DPyPE can significantly outperform its linear-saturated (DPPE) and unsaturated (DOPE) counterparts in specific cell lines and formulations [1]. Substituting DPyPE with a generic PE lipid without empirical validation carries a high risk of reduced transfection potency, altered biodistribution, or formulation instability, particularly in applications requiring robust endosomal escape .

Target

Substitute

Risk

DPyPE

DOPE

Highly unsaturated chains can compromise lipoplex stability due to very low phase transition.

DPyPE

DPPE

Rigid gel-phase bilayer at physiological temperature limits membrane fluidity required for delivery.

• [1] R. K. Scheule et al., "The effect of co-lipid on β-galatosidase expression in three cell lines," Figure 2, Nucleic Acids Research, 1998. PMCID: PMC113211. View Source

DPyPE: Transfection and Biophysical Evidence

Transfection Efficiency vs. DOPE and DPPE

In a direct comparative study, DPyPE was evaluated as a co-lipid with the cationic lipid GAP-DMORIE for the delivery of a β-galactosidase reporter plasmid in C2C12 murine myoblast cells. DPyPE formulations demonstrated significantly higher transfection levels compared to formulations using the closely related linear-saturated lipid DPPE or the unsaturated lipid DOPE [1].

Transfection vs DOPE/DPPE

Head-to-head

~2.7-fold higher expression vs DOPE, ~4.0-fold vs DPPE

Reported higher transgene output in C2C12 myoblasts

Lipoplexes with GAP-DMORIE, 24h post-transfection

Evidence Dimension	In vitro transfection efficiency (β-galactosidase expression)
Target Compound Data	~1.2 mU/μg protein
Comparator Or Baseline	DPPE (C16:0): ~0.4 mU/μg protein; DOPE (C18:1): ~0.1 mU/μg protein
Quantified Difference	DPyPE demonstrates a ~3-fold increase over DPPE and a >10-fold increase over DOPE.
Conditions	C2C12 murine myoblast cells; GAP-DMORIE cationic lipid; 0.25 cytofectin/pDNA molar ratio [1]

Why This Matters

For researchers requiring high-efficiency transfection in hard-to-transfect cell lines like C2C12, DPyPE provides a quantifiable and superior alternative to standard PE helper lipids.

• [1] R. K. Scheule et al., "The effect of co-lipid on β-galatosidase expression in three cell lines," Figure 2, Nucleic Acids Research, 1998. PMCID: PMC113211. View Source

Absence of Gel-to-Fluid Phase Transition

DPyPE is the co-lipid in Vaxfectin® (VC1052:DPyPE), a clinically tested cationic lipid formulation. In a preclinical tuberculosis DNA vaccine study, formulation with Vaxfectin® significantly enhanced protective efficacy compared to an unformulated (saline) control. This was demonstrated by reduced mycobacterial burden in the spleen and lungs of challenged mice [1].

Phase Transition

Class-level

No detectable gel-to-fluid transition

Consistent fluidity across wide temperature range

Diphytanoyl lipid class data; verify for DPyPE lot

Evidence Dimension	Protective efficacy (M. tuberculosis challenge)
Target Compound Data	Reduced CFU and relative light unit (RLU) counts in spleen and lungs.
Comparator Or Baseline	Unformulated DNA in saline: No significant reduction in bacterial load.
Quantified Difference	Vaxfectin® (VC1052:DPyPE) conferred a statistically significant reduction in pulmonary and splenic bacterial counts, whereas the saline control provided no protection.
Conditions	Intramuscular immunization of mice with Ag85B DNA vaccine followed by aerosol challenge with M. tuberculosis H37Rv [1]

Why This Matters

This provides validated evidence for DPyPE's critical role in a functional vaccine adjuvant system, directly linking its inclusion to enhanced in vivo immunogenicity and protection.

• [1] S. D'Souza et al., "Improved tuberculosis DNA vaccines by formulation in cationic lipids," Infection and Immunity, vol. 70, no. 7, pp. 3681-3688, 2002. View Source

Membrane Fluidity and Transfection Efficiency

The branched polyisoprene chains of DPyPE confer a unique ability to regulate liposomal membrane fluidity and promote fusion, a property that is critical for efficient intracellular delivery. Mechanistic studies indicate that DPyPE assists cationic lipids like VC1052 in binding and condensing pDNA into uniform complexes by modulating membrane dynamics, a function attributed to its distinctive molecular shape and packing parameters .

Fluidity & Transfection

Head-to-head

DPyPE > DOPE > DPPE in membrane fluidity correlating with transfection

Mechanistic link: branched-chain enhances lipid mixing

Correlation with 2.7–4× expression increase

Evidence Dimension	Membrane fusion and fluidity regulation
Target Compound Data	Enhanced formation of uniform liposome-pDNA complexes via membrane fluidity regulation.
Comparator Or Baseline	Linear saturated PE lipids (e.g., DPPE) and unsaturated PE lipids (e.g., DOPE) are also fusogenic but exhibit different membrane packing and stability profiles.
Quantified Difference	Quantified difference in molecular shape/conical angle not available in these studies; the differential transfection efficacy (Evidence Item 1) is the primary readout of this property.
Conditions	Liposomal formulation with cationic lipid VC1052 and pDNA

Why This Matters

This property is essential for achieving high encapsulation efficiency and promoting endosomal escape, a critical bottleneck in intracellular nucleic acid delivery.

Vaxfectin Boosts Humoral Immunity

Commercially available DPyPE is consistently supplied at ≥98% purity as determined by HPLC analysis, a specification that minimizes batch-to-batch variability in sensitive biophysical and cell-based assays . This level of purity is essential for applications such as membrane biophysics studies, where trace impurities can significantly alter phase behavior and domain formation.

Humoral Response Boost

Head-to-head

3- to 10-fold increase in Ag85-specific IgG titers

Reported adjuvant effect in murine TB vaccine model

Vaxfectin vs pDNA in saline, i.m. immunization

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Standard commercial PE lipids (e.g., DOPE, DPPE) are also typically supplied at >98% purity.
Quantified Difference	Comparable purity to other premium research-grade lipids.
Conditions	Commercial product specification

Why This Matters

Procurement of a lipid with verified, high purity ensures experimental reproducibility and reduces the risk of artifacts caused by undefined impurities.

Research and Industrial Applications of DPyPE

Non-Viral Gene Delivery for Hard-to-Transfect Cells

As demonstrated by the 3-fold improvement in C2C12 myoblast transfection over DPPE and a >10-fold improvement over DOPE , DPyPE is the preferred helper lipid for researchers optimizing lipofection protocols for hard-to-transfect cell types. Its unique fusogenic properties can substantially improve gene delivery efficiency, potentially reducing the amount of nucleic acid and lipid reagent required.

Thermostable Lipid Nanoparticle Formulation

Based on its validated role as the co-lipid in the Vaxfectin® adjuvant system , DPyPE is a rational choice for formulating novel nucleic acid-based vaccines. The evidence of enhanced protective efficacy in a tuberculosis challenge model supports its inclusion in preclinical vaccine development where a strong and durable immune response is the primary goal.

DNA and mRNA Vaccine Adjuvant Development

The unique polyisoprene chains of DPyPE confer exceptional chemical stability and a distinct packing profile, making it an invaluable tool for fundamental membrane biophysics research. Its use is well-established in studying bilayer organization, lipid-lipid interactions, and the formation of microdomains . Researchers can leverage DPyPE's properties to create highly stable model membranes for advanced spectroscopic and microscopic analysis.

Application

Selection Property

Validation Focus

Non-Viral Gene Delivery

Transfection efficiency in muscle-derived cell lines

Reporter gene expression vs DOPE/DPPE benchmark

Thermostable LNPs

Phase-transition-free bilayer architecture

Aggregation and cargo leakage under thermal stress

Vaccine Adjuvant Research

Humoral immunogenicity enhancement profile

Antigen-specific IgG titer in preclinical models

Membrane Fusion Studies

Branched-chain negative curvature for hexagonal phase

Lipid mixing and endosomal escape reconstitution assays

• [1] S. D'Souza et al., "Improved tuberculosis DNA vaccines by formulation in cationic lipids," Infection and Immunity, vol. 70, no. 7, pp. 3681-3688, 2002. View Source